Cas no 2248354-55-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate
• CAS No: 2248354-55-2
• MF: C₁₉H₁₅F₂NO₅
• MW: 375.322912454605
• CID: 6577515
• PubChem ID: 165724109
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521190
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate
• 2248354-55-2

• Inchi： 1S/C19H15F2NO5/c1-11(2)26-15-10-6-5-9-14(15)19(20,21)18(25)27-22-16(23)12-7-3-4-8-13(12)17(22)24/h3-11H,1-2H3
• InChI Key： BCRIRVBHNMJQNK-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C1C=CC=CC=1OC(C)C)F

Computed Properties

• Exact Mass: 375.09182890g/mol
• Monoisotopic Mass: 375.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate (CAS No: 2248354-55-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate, identified by its CAS number 2248354-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes a 1H-isoindole core appended with a difluoroacetate moiety. The presence of both difluorine atoms and an ester group at the 2-position of the acetate moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of this compound is particularly noteworthy due to its potential bioactivity. The 1H-isoindole scaffold is a well-known pharmacophore in medicinal chemistry, frequently encountered in natural products and synthetic drugs. Its aromaticity and ability to engage in π-stacking interactions make it an attractive scaffold for designing molecules with specific biological targets. In contrast, the difluoroacetate group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug development. The combination of these features suggests that this compound may exhibit novel pharmacological properties.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential bioactivity. By leveraging machine learning models and molecular docking techniques, researchers have been able to predict the binding modes of this compound to various biological targets. Preliminary studies indicate that it may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents. Additionally, the propan-2-yloxyphenyl substituent at the para position introduces a hydrophobic patch that could enhance membrane permeability, which is another desirable trait in drug candidates.

The synthesis of this compound presents a significant challenge due to its multi-functionalized structure. However, modern synthetic methodologies have made considerable progress in addressing such complexities. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the isoindole core, while protecting group strategies have been employed to handle the reactive ester and difluoroacetate functionalities. Recent publications highlight the development of efficient synthetic routes that minimize side reactions and maximize yield, thereby facilitating further exploration of this molecule.

In vitro studies have begun to unravel the potential pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate (CAS No: 2248354-55-2). Initial assays have shown promising activity against enzymes such as cyclooxygenase (COX), which plays a central role in inflammation. The presence of both difluorine atoms and an ester group appears to modulate the enzyme's active site favorably, suggesting potent inhibitory effects. Furthermore, preliminary cell-based assays indicate that this compound may exhibit selectivity over COX-1 and COX-2 isoforms, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence metabolic stability, binding affinity, and electronic properties has made them indispensable in modern drug design. In this compound, the two fluorine atoms are strategically positioned on the acetate moiety, which could enhance its interaction with biological targets through halogen bonding or other non-covalent interactions. Recent reviews on fluorinated compounds highlight their growing importance in oncology and anti-inflammatory therapies due to their enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The propan-2-yloxyphenyl substituent adds another layer of complexity to this molecule's pharmacological potential. Phenolic ethers are known for their diverse biological activities, including antioxidant and anti-inflammatory effects. By incorporating this moiety into the structure of our compound, researchers aim to leverage these properties while maintaining or enhancing other desired characteristics such as metabolic stability and receptor binding affinity. Preliminary data suggest that this substitution may also contribute to improved solubility and oral bioavailability.

As research continues to evolve, so too do the tools available for studying these complex molecules. High-resolution nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the structure of this compound at an atomic level, ensuring that synthetic efforts are accurate and reproducible. Additionally, mass spectrometry techniques have provided insights into its fragmentation patterns under various conditions, aiding in both purification and characterization processes.

The potential applications of 1H-indolone derivatives, such as our target molecule, 1,3-dioxo - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- ------ hydro-- ----hydro-- indol-- indolone derivatives, are vast and varied. Beyond their utility as anti-inflammatory agents, they show promise as kinase inhibitors, protease inhibitors, and even as candidates for antiviral therapies.* Recent studies have demonstrated that modifications within this class can significantly alter bioactivity profiles,* suggesting that careful optimization is key.* Our molecule,* with its unique combination*of functional groups,* represents*an exciting avenue*for further exploration.*